Cas no 496879-84-6 (5-(2-Bromo-acetyl)-thiophene-2-carbonitrile)

• Product Name: 5-(2-Bromo-acetyl)-thiophene-2-carbonitrile
• CAS No: 496879-84-6
• MF: C₇H₄BrNOS
• MW: 230.08175945282
• MDL: MFCD09965520
• CID: 932655
• PubChem ID: 11218461
• Update Time: 2025-11-06

5-(2-Bromo-acetyl)-thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2-Bromoacetyl)thiophene-2-carbonitrile
• 5-(2-BROMO-ACETYL)-THIOPHENE-2-CARBONITRILE
• 5-(bromoacetyl)thiophene-2-carbonitrile
• 2-(Bromoacetyl)-5-cyanothiophene
• AGN-PC-004LSN
• CTK4J1542
• SBB097538
• AKOS015994937
• DB-071035
• CS-0205835
• 2-Cyano-5-(bromoacetyl)thiophene
• 496879-84-6
• SCHEMBL6284311
• BS-24940
• 5-(bromoacetyl)-thiophene-2-carbonitrile
• J-516090
• F83006
• LUKVPYYHLIYJSW-UHFFFAOYSA-N
• DTXSID90459104
• WUA87984
• MFCD09965520
• 5-(2-Bromo-acetyl)-thiophene-2-carbonitrile

• MDL： MFCD09965520
• Inchi： InChI=1S/C7H4BrNOS/c8-3-6(10)7-2-1-5(4-9)11-7/h1-2H,3H2
• InChI Key： LUKVPYYHLIYJSW-UHFFFAOYSA-N
• SMILES： C1=C(C#N)SC(=C1)C(=O)CBr

Computed Properties

• Exact Mass: 228.92000
• Monoisotopic Mass: 228.91970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 350.7±32.0 °C at 760 mmHg
• Flash Point: 165.9±25.1 °C
• PSA: 69.10000
• LogP: 2.19738
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-(2-Bromo-acetyl)-thiophene-2-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)